Cas no 1803757-67-6 (3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid)

• Product Name: 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid
• CAS No: 1803757-67-6
• MF: C₁₂H₁₂Br₂O₄
• MW: 380.029282569885
• CID: 4941917
• Update Time: 2025-06-07

3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid

• Inchi： 1S/C12H12Br2O4/c13-5-4-9(15)10-7(6-14)2-1-3-8(10)11(16)12(17)18/h1-3,11,16H,4-6H2,(H,17,18)
• InChI Key： KVNZMXFYAWNQES-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(C(=O)O)O)=C1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6

Additional information on 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid

Introduction to 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic Acid (CAS No. 1803757-67-6) and Its Applications in Modern Chemical Biology

3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid (CAS No. 1803757-67-6) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications in drug discovery and synthetic chemistry. This compound, characterized by the presence of both bromomethyl and 3-bromopropanoyl functional groups, offers unique reactivity that makes it a valuable intermediate in the synthesis of complex molecules.

The molecular structure of 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid consists of a mandelic acid backbone, which is a well-known scaffold in medicinal chemistry. The introduction of bromomethyl and 3-bromopropanoyl groups at specific positions enhances its utility as a building block for more intricate chemical modifications. This dual functionality allows for further derivatization, making it a crucial component in the development of novel therapeutic agents.

In recent years, the demand for high-quality intermediates in pharmaceutical research has surged, driven by advancements in drug development technologies. 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid has emerged as a key player in this landscape, particularly in the synthesis of protease inhibitors and other bioactive molecules. Its ability to undergo nucleophilic substitution reactions with various nucleophiles makes it an indispensable tool for medicinal chemists seeking to design molecules with enhanced pharmacological properties.

One of the most compelling aspects of 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid is its role in the development of targeted therapies. Researchers have leveraged its structural features to create compounds that exhibit selective binding to specific biological targets. For instance, studies have demonstrated its utility in generating inhibitors that target enzymes involved in cancer progression. The bromomethyl group, in particular, serves as a reactive handle for introducing additional functional moieties, enabling the fine-tuning of molecular properties such as solubility and bioavailability.

The 3-bromopropanoyl moiety further contributes to the compound's versatility by providing a site for conjugation with other biomolecules. This has opened up new avenues for the development of conjugated drug candidates, where 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid can serve as a linker molecule connecting therapeutic agents to targeting moieties. Such conjugates have shown promise in preclinical studies for their ability to deliver payloads directly to disease-relevant tissues.

Recent advancements in synthetic methodologies have also highlighted the importance of 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid as a precursor for complex natural product analogs. By strategically modifying its functional groups, chemists can access derivatives that mimic the structures of known bioactive compounds but with improved pharmacokinetic profiles. This approach is particularly valuable in overcoming resistance mechanisms associated with existing therapies.

The compound's applicability extends beyond pharmaceuticals into agrochemicals and material science. Its unique reactivity has been exploited to develop novel polymers and coatings with enhanced durability and functionality. The bromine atoms present in its structure contribute to its stability under various conditions, making it an attractive candidate for industrial applications.

From a synthetic chemistry perspective, 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid exemplifies the importance of multifunctional intermediates in streamlining drug discovery processes. Its ability to participate in multiple reaction types without extensive purification steps significantly reduces the time and cost associated with lead optimization. This efficiency is critical in today's competitive pharmaceutical landscape, where rapid development cycles are essential for bringing new therapies to market.

The safety profile of 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid is another factor that underscores its value as an industrial chemical intermediate. While handling requires standard laboratory precautions due to its reactivity, it does not pose significant hazards when used under controlled conditions. This makes it a preferred choice for researchers who prioritize both efficacy and safety in their synthetic workflows.

In conclusion, 3-(Bromomethyl)-2-(3-bromopropanoyl)mandelic acid (CAS No. 1803757-67-6) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing innovative therapeutics across multiple disease areas. As research continues to uncover new applications for this versatile intermediate, its significance is expected to grow even further, solidifying its role as a cornerstone of advanced chemical synthesis.